2-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
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Description
2-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid, also known as MSHCA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MSHCA is a spirocyclic compound that contains a unique spiro[3.3]heptane ring system, which makes it structurally distinct from other compounds.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Glutamic Acid Analogs : A study by Radchenko et al. (2008) explored the synthesis of glutamic acid analogs based on the spiro[3.3]heptane skeleton. These analogs can probe topologies of different glutamate receptors due to their fixed spatial arrangement Radchenko, Grygorenko, & Komarov, 2008.
Conformationally Restricted Cyclopropane Amino Acids : Yashin et al. (2015) synthesized new spirane analogues of γ-aminobutyric acid, demonstrating the potential of these compounds in chemistry, biochemistry, and drug design Yashin, Averina, Chemagin, Zapolskii, Grishin, Kuznetsova, & Zefirov, 2015.
Crystallography and Stereochemistry : Murai et al. (2000) conducted enantioresolution and studied the absolute stereochemistry of spiro[3.3]heptane compounds, enhancing our understanding of these molecules' structural aspects Murai, Soutome, Yoshida, Osawa, & Harada, 2000.
Application in Organic Chemistry and Drug Design
Building Blocks in Medicinal Chemistry : Chernykh et al. (2014) noted that spiro[3.3]heptane derivatives mimic glutamate in various conformations, which might aid in the search for biologically active compounds Chernykh, Radchenko, Grygorenko, Volochnyuk, Shishkina, Shishkin, & Komarov, 2014.
Fluorinated Analog Synthesis : A 2016 study by Chernykh et al. synthesized fluorinated analogs based on the spiro[3.3]heptane motif, indicating their use in medicinal chemistry due to their unique three-dimensional shape Chernykh, Feskov, Chernykh, Daniliuc, Tolmachova, Volochnyuk, & Radchenko, 2016.
Enzymatic Resolution and Chirality : Naemura and Furutani (1990) demonstrated the enzymatic resolution of racemic spiro[3.3]heptane derivatives, highlighting their potential in creating chiral compounds for pharmaceutical applications Naemura & Furutani, 1990.
properties
IUPAC Name |
2-methoxycarbonylspiro[3.3]heptane-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-14-8(13)10(7(11)12)5-9(6-10)3-2-4-9/h2-6H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBSMXYFXCYSFTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC2(C1)CCC2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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